molecular formula C11H15N3O B8503185 4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one

4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one

Cat. No.: B8503185
M. Wt: 205.26 g/mol
InChI Key: VOCJLPTUZYVAAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one is a piperazine derivative featuring a pyridinyl ethyl substituent at the 4-position of the piperazin-2-one ring. This compound is of interest in medicinal chemistry due to the pharmacological relevance of piperazine derivatives in targeting neurological and oncological pathways, particularly as kinase inhibitors or modulators of G-protein-coupled receptors (GPCRs) .

Properties

Molecular Formula

C11H15N3O

Molecular Weight

205.26 g/mol

IUPAC Name

4-(2-pyridin-2-ylethyl)piperazin-2-one

InChI

InChI=1S/C11H15N3O/c15-11-9-14(8-6-13-11)7-4-10-3-1-2-5-12-10/h1-3,5H,4,6-9H2,(H,13,15)

InChI Key

VOCJLPTUZYVAAF-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC(=O)N1)CCC2=CC=CC=N2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one with piperazine and piperazinone derivatives, focusing on structural variations, synthetic routes, and biological relevance.

Structural Variations and Substituent Effects

Key Compounds for Comparison :
Compound Name Core Structure Substituents Molecular Weight (g/mol) Notable Properties
4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one Piperazin-2-one 4-(2-pyridinyl ethyl) ~247.3 (theoretical) Aromatic pyridinyl group enhances binding to hydrophobic pockets; ketone improves solubility.
2-[2-(4-ethylpiperazin-1-yl)ethyl]-2H-pyrido[3,2-b][1,4]oxazin-3-one () Piperazine fused with oxazinone 4-ethylpiperazine, pyrido-oxazinone 290.36 Oxazinone ring increases planarity; ethyl group enhances lipophilicity .
AZD5153 () Piperazin-2-one Triazolopyridazine, methyl groups 503.5 (exact) Bivalent binding to BRD4 bromodomains; methyl groups improve metabolic stability .
1-(2-(Pyridin-2-yl)ethyl)-4-(pyridin-2-yl)piperazine () Piperazine Dual pyridinyl ethyl groups ~307.4 (theoretical) Dual aromatic groups may enhance receptor affinity but reduce solubility .
(4-butoxyphenyl){4-[2-(pyridin-2-yl)ethyl]piperazin-1-yl}methanone () Piperazine Butoxyphenyl methanone, pyridinyl ethyl ~407.5 (theoretical) Bulky aryl group introduces steric hindrance; methanone enhances polarity .
Key Observations :
  • Pyridinyl Ethyl vs. Aryl Groups : The pyridinyl ethyl substituent in 4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one balances lipophilicity and polarity, unlike bulkier aryl groups (e.g., butoxyphenyl in ), which may hinder target engagement .
  • Ketone vs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.